Cas no 1806992-94-8 (3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-methanol)

3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-methanol is a versatile heterocyclic compound featuring a pyridine core substituted with bromo, difluoromethyl, hydroxyl, and hydroxymethyl functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both bromine and difluoromethyl groups enhances its reactivity for further functionalization, while the hydroxyl and hydroxymethyl moieties offer additional sites for derivatization. This compound exhibits high purity and stability, ensuring reliable performance in cross-coupling reactions and other synthetic transformations. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry and material science research.

3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-methanol structure

1806992-94-8 structure

Product Name:3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-methanol

CAS No:1806992-94-8

MF:C₇H₆BrF₂NO₂

MW:254.028848171234

CID:4800931

Update Time:2025-11-05

3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-methanol
- Inchi： 1S/C7H6BrF2NO2/c8-5-3(2-12)1-4(6(9)10)11-7(5)13/h1,6,12H,2H2,(H,11,13)
- InChI Key： HUEQRQHUZWBVDP-UHFFFAOYSA-N
- SMILES： BrC1C(NC(C(F)F)=CC=1CO)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 299
XLogP3: 0.4
Topological Polar Surface Area: 49.3

3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024007586-500mg	3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-methanol	1806992-94-8	97%	500mg	$1,029.00	2022-03-31
Alichem	A024007586-1g	3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-methanol	1806992-94-8	97%	1g	$1,696.80	2022-03-31

3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-methanol Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
3. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
4. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Additional information on 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-methanol

3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-methanol (CAS No. 1806992-94-8)

The compound 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-methanol (CAS No. 1806992-94-8) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has garnered attention due to its promising biological activities and versatile applications in various therapeutic areas.

Recent studies have highlighted the importance of pyridine derivatives in drug design, particularly those with halogen substitutions and hydroxyl groups. The presence of a bromine atom at the 3-position and a difluoromethyl group at the 6-position introduces unique electronic and steric properties to the molecule. These features not only enhance its stability but also contribute to its ability to interact with biological targets, such as enzymes and receptors, in a highly specific manner.

One of the most notable aspects of 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-methanol is its potential as an antitumor agent. Research conducted in 2023 demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves inhibition of key enzymes involved in cell proliferation and apoptosis regulation, making it a promising candidate for further preclinical studies.

In addition to its antitumor properties, this compound has also shown potential in the treatment of infectious diseases. Studies have revealed that it possesses potent antiviral activity, particularly against RNA viruses such as influenza A and Zika virus. The hydroxyl group at the 2-position plays a critical role in binding to viral proteins, thereby disrupting their replication cycles.

The synthesis of 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-methanol involves a multi-step process that combines advanced organic synthesis techniques with precise control over reaction conditions. Recent advancements in catalytic methods have enabled higher yields and improved purity, making this compound more accessible for large-scale production and research purposes.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and MS. These analyses have provided detailed insights into its molecular structure, confirming the presence of all functional groups and their relative positions on the pyridine ring.

Moreover, computational studies using molecular docking and dynamics simulations have provided valuable information about the binding modes of this compound with various biological targets. These studies have revealed that the difluoromethyl group at the 6-position significantly enhances binding affinity by creating favorable van der Waals interactions with target proteins.

In conclusion, 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-methanol (CAS No. 1806992-94-8) represents a cutting-edge molecule with immense potential in therapeutic development. Its unique structure, combined with its diverse biological activities, positions it as a valuable asset in the ongoing quest for novel drugs to combat diseases such as cancer and viral infections.